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Compound of Interest

Compound Name: Manganese telluride

Cat. No.: B085874 Get Quote

Essential Safety and Handling Guide for Manganese
Telluride
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Manganese Telluride (MnTe) in a laboratory setting. It is intended

for researchers, scientists, and drug development professionals to ensure safe handling and

minimize exposure risks.

Manganese telluride is a compound that is harmful if swallowed or inhaled.[1] Chronic

exposure to manganese can lead to "manganism," a condition with neurological symptoms

resembling Parkinson's disease.[2] Tellurium exposure can produce a garlic-like odor on the

breath and sweat.[2]

Personal Protective Equipment (PPE)
When handling Manganese Telluride, the following personal protective equipment is

mandatory to prevent skin contact, eye damage, and inhalation of dust particles.

Respiratory Protection: A NIOSH/MSHA-approved respirator is required to prevent inhalation

of harmful dust.[3]

Eye and Face Protection: Chemical safety goggles or a face shield must be worn to protect

against dust particles.[4][5]
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Hand Protection: Chemical-resistant gloves, such as nitrile or rubber, are essential to prevent

skin contact.[3][5]

Body Protection: A lab coat or chemical-resistant apron and long-sleeved clothing should be

worn to protect the skin.[1][4]

Safe Handling Procedures
Adherence to the following procedures is critical to minimize the risk of exposure to

Manganese Telluride.

Ventilation: Always handle Manganese Telluride in a well-ventilated area or in a chemical

fume hood to minimize dust and fume inhalation.[1][4]

Avoid Dust Formation: Take care to avoid the formation of dust when handling the material.

[1][4] Do not use compressed air to clean surfaces, as this can disperse dust into the air.[3]

[5]

Personal Hygiene: Wash hands thoroughly with soap and water after handling the material

and before eating, drinking, or smoking.[1][3] Do not eat, drink, or smoke in the work area.[1]

[3]

Storage: Store Manganese Telluride in a tightly sealed container in a cool, dry, and well-

ventilated place.[3][5]

Emergency Procedures
In the event of an exposure or spill, follow these immediate first-aid measures.

Inhalation: If inhaled, move the individual to fresh air immediately. If breathing is difficult,

provide oxygen. Seek medical attention.[2][3]

Skin Contact: If the material comes into contact with the skin, remove contaminated clothing

and wash the affected area with plenty of soap and water.[3]

Eye Contact: In case of eye contact, immediately flush the eyes with large amounts of water

for at least 15 minutes, lifting the upper and lower eyelids. Seek medical attention.[1][3]
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Ingestion: If swallowed, do NOT induce vomiting. Give 1-2 glasses of milk or water and seek

immediate medical attention.[2][3]

Spill and Disposal Plan
Proper containment and disposal of Manganese Telluride are crucial to prevent environmental

contamination and further exposure.

Spill Containment: In case of a spill, isolate the area and ensure adequate ventilation.[3]

Wear the appropriate personal protective equipment as outlined in Section 1.[3]

Cleanup: Carefully sweep or vacuum up the spilled material using a HEPA-filtered vacuum to

avoid generating dust.[3][5] Place the collected material into a suitable, sealed container for

disposal.[1][3]

Disposal: Dispose of Manganese Telluride waste in accordance with all local, state, and

federal regulations.[1][3] Do not allow the material to enter drains or waterways.[6][7]

Exposure Limits
The following table summarizes the occupational exposure limits for Manganese Telluride.

Organization Exposure Limit (Time-Weighted Average)

OSHA (PEL) 5 mg/m³

ACGIH (TLV) 5 mg/m³

Data sourced from a Material Safety Data Sheet for Manganese Telluride.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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